molecular formula C19H36O3 B8531619 Methyl 3-pentadecyloxirane-2-carboxylate CAS No. 32217-14-4

Methyl 3-pentadecyloxirane-2-carboxylate

Cat. No.: B8531619
CAS No.: 32217-14-4
M. Wt: 312.5 g/mol
InChI Key: UBHKJUAKWRFPHH-UHFFFAOYSA-N
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Description

Methyl 3-pentadecyloxirane-2-carboxylate is a useful research compound. Its molecular formula is C19H36O3 and its molecular weight is 312.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

32217-14-4

Molecular Formula

C19H36O3

Molecular Weight

312.5 g/mol

IUPAC Name

methyl 3-pentadecyloxirane-2-carboxylate

InChI

InChI=1S/C19H36O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(22-17)19(20)21-2/h17-18H,3-16H2,1-2H3

InChI Key

UBHKJUAKWRFPHH-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCCC1C(O1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

For preparation of racemic dihydrosphingosines, K. Sisido, et al., report in J. Org. Chem., Vol. 29, No. 9, pp. 2783-2784 (1964) a process comprising, for example, reacting methyl trans-2-octadecenoate with perbenzoic acid in chloroform to obtain methyl 2,3-epoxyoctadecanoate having formula (V'): ##STR3## whose planar structure is the same as that of the compound represented by formula (V) hereinafter described, hydrolyzing the ester (V'), cyclizing the resulting acid by reaction with benzylamine to obtain 2-benzylamino-3-hydroxyoctadecanoic acid (cyclization yield: 68%), converting the acid to a methyl ester, and reducing the ester in an ether solvent with lithium aluminum hydride (LiAlH4) (reduction yield: 71%). Reduction of such a carboxylic acid as 2-benzylamino-3-hydroxyoctadecanoic acid to an alcohol has generally been carried out by once esterifying the carboxylic acid and using LiAlH4 as a reducing agent as in the above report. However, LiAlH4 is a reagent unsuitable to industrial use because it is not only expensive but difficult to handle on account of reactivity with moisture in air.
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